Cas no 2010957-44-3 (1-(4-bromophenyl)-3,4-dimethylcyclohexan-1-ol)

• Product Name: 1-(4-bromophenyl)-3,4-dimethylcyclohexan-1-ol
• CAS No: 2010957-44-3
• MF: C₁₄H₁₉BrO
• MW: 283.204063653946
• MDL: MFCD30477379
• CID: 5182721
• PubChem ID: 137701972
• Update Time: 2025-10-12

1-(4-bromophenyl)-3,4-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 1-(4-bromophenyl)-3,4-dimethyl-
• 1-(4-bromophenyl)-3,4-dimethylcyclohexan-1-ol

• MDL： MFCD30477379
• Inchi： 1S/C14H19BrO/c1-10-7-8-14(16,9-11(10)2)12-3-5-13(15)6-4-12/h3-6,10-11,16H,7-9H2,1-2H3
• InChI Key： QLUHOXPEOBDWGC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C=C2)(O)CCC(C)C(C)C1

Additional information on 1-(4-bromophenyl)-3,4-dimethylcyclohexan-1-ol

Comprehensive Overview of 1-(4-bromophenyl)-3,4-dimethylcyclohexan-1-ol (CAS No. 2010957-44-3)

1-(4-bromophenyl)-3,4-dimethylcyclohexan-1-ol (CAS No. 2010957-44-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromophenyl and dimethylcyclohexanol moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its structural features make it particularly valuable for applications in drug discovery and material science, aligning with current trends in green chemistry and sustainable synthesis.

The growing interest in 1-(4-bromophenyl)-3,4-dimethylcyclohexan-1-ol is reflected in its frequent appearance in academic literature and patent filings. Researchers are particularly intrigued by its potential role in developing novel therapeutics targeting neurological disorders and metabolic diseases. The compound's lipophilic nature and steric hindrance properties contribute to its ability to penetrate biological membranes, making it a promising candidate for central nervous system (CNS) drug development.

From a synthetic chemistry perspective, CAS No. 2010957-44-3 represents an interesting case study in stereoselective synthesis. The presence of multiple chiral centers in the molecule poses challenges that have inspired innovative approaches to asymmetric catalysis. Recent advancements in organocatalysis and transition metal-catalyzed reactions have significantly improved the efficiency of producing this compound with high enantiomeric purity, addressing one of the most searched topics in modern organic chemistry forums.

The 4-bromophenyl group in this compound has become particularly relevant in light of recent developments in cross-coupling reactions. As the pharmaceutical industry increasingly relies on Suzuki-Miyaura coupling and related transformations for building complex molecular architectures, intermediates like 1-(4-bromophenyl)-3,4-dimethylcyclohexan-1-ol have gained prominence. This aligns perfectly with the current industry focus on fragment-based drug design and click chemistry applications.

Analytical characterization of 1-(4-bromophenyl)-3,4-dimethylcyclohexan-1-ol typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for verifying the compound's structure and purity, especially given the increasing regulatory requirements for pharmaceutical intermediates. The compound's spectral properties are frequently discussed in online chemistry communities, reflecting users' interest in structure elucidation techniques.

In material science applications, the dimethylcyclohexanol moiety of this compound has shown potential in the development of advanced polymers with unique thermal and mechanical properties. Researchers are exploring its use as a building block for high-performance materials, particularly in contexts requiring chemical resistance and dimensional stability. This application area has gained traction in discussions about sustainable materials and bio-based alternatives to conventional plastics.

The safety profile of 1-(4-bromophenyl)-3,4-dimethylcyclohexan-1-ol has been extensively studied, with particular attention to its handling precautions and storage conditions. While not classified as hazardous under standard conditions, proper laboratory safety protocols should always be followed when working with this compound. This aspect frequently appears in safety-related searches by laboratory professionals and students.

From a commercial perspective, the availability of CAS No. 2010957-44-3 through specialty chemical suppliers has increased significantly in recent years. The compound's pricing and supply chain dynamics are often topics of discussion among procurement specialists, especially in relation to the broader fine chemicals market trends. The growing demand for custom synthesis services for such specialized intermediates reflects the compound's importance in contemporary chemical research.

Future research directions for 1-(4-bromophenyl)-3,4-dimethylcyclohexan-1-ol may explore its potential in catalysis and molecular recognition applications. The compound's unique structural features could make it valuable in developing chiral auxiliaries or organocatalysts, areas that are currently receiving substantial attention in academic circles. These potential applications align well with the increasing focus on atom economy and waste reduction in chemical processes.

In conclusion, 1-(4-bromophenyl)-3,4-dimethylcyclohexan-1-ol (CAS No. 2010957-44-3) represents a fascinating case study at the intersection of medicinal chemistry, materials science, and synthetic methodology. Its diverse applications and synthetic challenges continue to inspire research across multiple disciplines, making it a compound of enduring interest in the scientific community. The ongoing developments surrounding this molecule perfectly illustrate the dynamic nature of modern chemical research and its responsiveness to both scientific and industrial needs.